Adenosine 5'-tetraphosphate(5-)
Overview
Description
Adenosine 5'-tetraphosphate(5-) is an organophosphate oxoanion that is the pentaanionic form of adenosine 5'-tetraphosphate. It is a conjugate base of an adenosine 5'-(pentahydrogen tetraphosphate).
Scientific Research Applications
Cell Stress Modulation
Adenosine 5',5"'-P1,P4-tetraphosphate (Ap4A) has been identified as a modulator of cell stress. Research indicates that Ap4A binds to membranes from various tissues, suggesting a broad biological significance. Specific binding studies on brain membrane homogenates revealed a Kd of 0.71 microM for Ap4A, highlighting its specific affinity for adenylated dinucleotides and the length of the phosphate bridge (Hilderman et al., 1991).
Role in NAD Biosynthesis
Adenosine 5'-tetraphosphate (Ap4) is involved in cell signaling in mammals. Enzymes like nicotinamide phosphoribosyltransferase (NAMPT) and nicotinate phosphoribosyltransferase (NAPT) can catalyze both the synthesis and degradation of Ap4. This indicates a possible role of Ap4 in the actions of NAMPT, and the findings suggest a re-evaluation of Ap4's role in the effects of NAMPT inhibitors (Amici et al., 2017).
Ocular Health and Physiology
In ophthalmology, Ap4 has been found to influence intraocular pressure in rabbit eyes. Studies demonstrate that topical application of this nucleotide reduces intraocular pressure in a dose-dependent manner, mediated via a P2X receptor (Pintor et al., 2004).
properties
Product Name |
Adenosine 5'-tetraphosphate(5-) |
|---|---|
Molecular Formula |
C10H12N5O16P4-5 |
Molecular Weight |
582.12 g/mol |
IUPAC Name |
[[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate |
InChI |
InChI=1S/C10H17N5O16P4/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(28-10)1-27-33(21,22)30-35(25,26)31-34(23,24)29-32(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H,25,26)(H2,11,12,13)(H2,18,19,20)/p-5/t4-,6-,7-,10-/m1/s1 |
InChI Key |
WWMWAMFHUSTZTA-KQYNXXCUSA-I |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N |
SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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